Cas no 1210-57-7 (6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile)

• Product Name: 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile
• CAS No: 1210-57-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 2617339
• PubChem ID: 11958343
• Update Time: 2025-11-06

6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile
• YJVTUVHYYYXVDA-UHFFFAOYSA-
• InChI=1/C12H14N2O2/c1-15-11-5-8-3-4-14-10(7-13)9(8)6-12(11)16-2/h5-6,10,14H,3-4H2,1-2H3
• DTXSID20474724
• 1210-57-7
• CS-0436006

• MDL： MFCD21605291
• Inchi： 1S/C12H14N2O2/c1-15-11-5-8-3-4-14-10(7-13)9(8)6-12(11)16-2/h5-6,10,14H,3-4H2,1-2H3
• InChI Key： YJVTUVHYYYXVDA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C#N)NCCC=2C=1)OC

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile

Comprehensive Overview of 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile (CAS No. 1210-57-7)

6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile (CAS No. 1210-57-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of dimethoxy and carbonitrile functional groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline derivatives has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in exploring its role as a precursor for central nervous system (CNS) targeting agents, given the structural similarity of tetrahydroisoquinolines to neurotransmitters. This aligns with the growing focus on neurodegenerative diseases and mental health disorders, topics that dominate current scientific and public health discussions.

The synthesis of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile involves multi-step organic reactions, often starting from readily available precursors like veratraldehyde or dopamine derivatives. Its carbonitrile group offers versatility for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This feature is particularly relevant in the era of AI-driven drug discovery, where computational models predict bioactive molecules before lab synthesis.

From an analytical perspective, CAS 1210-57-7 exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic peaks for the dimethoxy protons (around 3.8 ppm) and the tetrahydroisoquinoline backbone. Mass spectrometry typically shows a molecular ion peak consistent with its molecular formula (C12H14N2O2). These analytical properties are crucial for quality control in research and industrial settings, especially when addressing common search queries like "how to characterize tetrahydroisoquinoline derivatives" or "NMR data for 6,7-dimethoxy compounds".

The stability profile of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile makes it suitable for various experimental conditions. Unlike some reactive intermediates, this compound demonstrates good shelf stability when stored under anhydrous conditions at low temperatures. This practical advantage answers frequent researcher concerns about "handling sensitive nitrile compounds" or "long-term storage of heterocyclic intermediates"—common pain points in synthetic laboratories.

In the context of green chemistry trends, recent studies have explored eco-friendly synthetic routes to this compound. Catalytic methods using biodegradable reagents or microwave-assisted synthesis are gaining traction, reflecting the broader shift toward environmentally benign synthetic chemistry. These developments resonate with the increasing number of searches for "sustainable synthesis of nitrogen heterocycles" and "green chemistry approaches to pharmaceutical intermediates".

Beyond pharmaceutical applications, 1210-57-7 has shown promise in material science. Its conjugated system and electron-rich dimethoxy groups make it a candidate for developing organic semiconductors or photocatalytic materials. This interdisciplinary potential addresses trending topics like "organic electronics" and "smart materials design", which frequently appear in scientific literature and patent filings.

For researchers sourcing this compound, it's essential to note that 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile is typically supplied as a white to off-white crystalline powder with high purity (>95% by HPLC). Proper characterization using melting point analysis (expected range 145-148°C) and chromatographic methods ensures its suitability for sensitive reactions. These quality parameters respond to practical queries such as "specifications for research-grade tetrahydroisoquinolines" often searched by procurement specialists.

The intellectual property landscape surrounding this compound reveals active research, with patents covering its novel synthetic methods and derivative applications. This aligns with the pharmaceutical industry's focus on patentable chemical entities and answers commercial searches like "IP status of isoquinoline-based compounds". However, the compound itself remains accessible for academic research without restrictive licensing.

In conclusion, 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile (CAS 1210-57-7) represents a versatile building block with expanding applications across drug discovery, materials science, and green chemistry. Its structural features and synthetic flexibility position it as a compound of enduring interest, particularly as research into bioactive heterocycles and functional materials continues to evolve. The compound's relevance to current scientific trends ensures its place in both laboratory workflows and scientific literature for years to come.